Cas no 300827-54-7 (5-(3-methylphenyl)methyl-1,3-thiazol-2-amine)

5-(3-methylphenyl)methyl-1,3-thiazol-2-amine structure
300827-54-7 structure
Product Name:5-(3-methylphenyl)methyl-1,3-thiazol-2-amine
CAS No:300827-54-7
MF:C11H12N2S
MW:204.291380882263
CID:2859130
PubChem ID:708605
Update Time:2025-04-21

5-(3-methylphenyl)methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(3-methylphenyl)methyl-1,3-thiazol-2-amine
    • 830-599-1
    • BIM-0000148.P001
    • Cambridge id 5533697
    • MFCD00706168
    • 5-(3-Methylbenzyl)thiazol-2-amine
    • 2-Thiazolamine, 5-[(3-methylphenyl)methyl]-
    • 5-((3-Methylphenyl)methyl)-1,3-thiazol-2-amine
    • STK952362
    • CS-0225050
    • Oprea1_214927
    • AKOS000134275
    • G56234
    • Oprea1_287054
    • DTXSID40970672
    • 5-[(3-Methylphenyl)methyl]-1,3-thiazol-2(3H)-imine
    • 300827-54-7
    • CB01264
    • F0862-0122
    • AG-690/12868869
    • AMA82754
    • DB-413053
    • Z57459524
    • CHEMBL4853895
    • 5-(3-methylbenzyl)-1,3-thiazol-2-amine
    • SMSF0006006
    • SCHEMBL3144357
    • 5-[(3-methylphenyl)methyl]-1,3-thiazol-2-amine
    • CBMicro_000098
    • EN300-12237
    • Inchi: 1S/C11H12N2S/c1-8-3-2-4-9(5-8)6-10-7-13-11(12)14-10/h2-5,7H,6H2,1H3,(H2,12,13)
    • InChI Key: MGQBSRMDCGCJHR-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC=C1CC1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 204.07211956Da
  • Monoisotopic Mass: 204.07211956Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 67.2Ų

5-(3-methylphenyl)methyl-1,3-thiazol-2-amine Pricemore >>

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Enamine
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